![molecular formula C21H25FN4O3 B3936398 5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline](/img/structure/B3936398.png)
5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline
Overview
Description
5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline, also known as BFPFN, is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use in scientific research, particularly in the area of neuroscience.
Mechanism of Action
5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline acts as a competitive antagonist of dopamine D2 receptors, binding to the receptor and preventing the activation of downstream signaling pathways. This results in a decrease in dopamine signaling, which can have a variety of effects depending on the specific brain region and circuitry involved.
Biochemical and physiological effects:
5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline has been shown to have several biochemical and physiological effects, including a decrease in dopamine release in the striatum, a key brain region involved in reward processing and addiction. It has also been shown to modulate other neurotransmitter systems, including serotonin and glutamate, and to have effects on neural plasticity and gene expression.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline in scientific research is its high potency and selectivity for dopamine D2 receptors, which allows for precise manipulation of dopamine signaling. However, one limitation is that 5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline may have off-target effects on other receptors or signaling pathways, which can complicate interpretation of results.
Future Directions
There are several potential future directions for research on 5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline. One area of interest is the use of 5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline in the study of addiction and other psychiatric disorders, where dopamine signaling is thought to play a key role. Another area of interest is the development of new compounds based on the structure of 5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline, which may have improved potency, selectivity, and pharmacokinetic properties. Finally, 5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline may also have potential as a therapeutic agent for neurological disorders, although further research is needed to explore this possibility.
Scientific Research Applications
5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline has been used in several scientific research studies, particularly in the area of neuroscience. It has been shown to act as a potent antagonist of dopamine D2 receptors, which are implicated in several neurological disorders, including schizophrenia and Parkinson's disease. 5-(4-benzoyl-1-piperazinyl)-N,N-diethyl-2-fluoro-4-nitroaniline has also been used to study the role of dopamine in reward processing, addiction, and other behaviors.
properties
IUPAC Name |
[4-[5-(diethylamino)-4-fluoro-2-nitrophenyl]piperazin-1-yl]-phenylmethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN4O3/c1-3-23(4-2)18-15-19(20(26(28)29)14-17(18)22)24-10-12-25(13-11-24)21(27)16-8-6-5-7-9-16/h5-9,14-15H,3-4,10-13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZUFPVDSTPPBIL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=C(C=C(C(=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3)[N+](=O)[O-])F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-[5-(Diethylamino)-4-fluoro-2-nitrophenyl]piperazin-1-yl]-phenylmethanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.